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Compound of Interest

Compound Name: Isopropylcyclopentane

Cat. No.: B043312

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of
personnel and the protection of the environment. This document provides essential procedural
guidance for the proper disposal of isopropylcyclopentane, a flammable and hazardous
hydrocarbon, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

Isopropylcyclopentane is a colorless liquid that presents significant health and safety risks.[1]
It is crucial to handle this chemical with appropriate safety measures in a well-ventilated area,
away from heat, sparks, open flames, and other ignition sources.[2][3][4]

Key Hazards:
o Flammability: Highly flammable liquid and vapor.[2][3][5]

» Health Hazards: Harmful if swallowed and may be fatal if it enters the airways.[2][3][5] It can
also cause serious eye damage.[4][6]

Always wear appropriate personal protective equipment (PPE), including protective gloves, eye
protection, and face protection when handling isopropylcyclopentane.[2][3][4]

Quantitative Data Summary
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The following table summarizes key quantitative data for isopropylcyclopentane:

Property Value Source
Molecular Formula CsHase [6]
Molecular Weight 112.21 g/mol [6]
Boiling Point 126 °C [7]
Melting Point -111.36 °C [7]
Flash Point 14.1°C [7]
Density 0.78 g/cm3 [7]
Vapor Pressure 14.9 mmHg at 25°C [7]
UN Number UN3295 [7]
Hazard Class 3 (Flammable Liquid) [7]
Packing Group I [7]

Step-by-Step Disposal Procedures

The primary and mandated procedure for the disposal of isopropylcyclopentane is to use an
approved waste disposal plant.[2][3] Do not attempt to dispose of this chemical down the drain
or with general laboratory waste.

Operational Protocol for Preparing Isopropylcyclopentane for Disposal:
e Segregation and Storage:

o Store waste isopropylcyclopentane in a designated, properly labeled, and sealed
container. The container must be compatible with hydrocarbons and kept tightly closed.[2]

[3][41[5]

o Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials and ignition sources.[2][3][4]
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o Ensure the storage area complies with all local and national regulations for storing
flammable liquids.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Isopropylcyclopentane,” and
the appropriate hazard symbols (e.g., flammable liquid).

o Include the date of waste accumulation.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o If your institution does not have a dedicated EHS department, you must contact a licensed
hazardous waste disposal company.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for
isopropylcyclopentane.

e Documentation:

o Maintain a record of the amount of isopropylcyclopentane waste generated and the date
it was passed on to the disposal service. This is a requirement under the Resource
Conservation and Recovery Act (RCRA) in the United States.[8]

Regulatory Framework

The disposal of hazardous waste, including isopropylcyclopentane, is regulated by federal
and state laws. In the United States, the Environmental Protection Agency (EPA) oversees the
management of hazardous wastes under the Resource Conservation and Recovery Act
(RCRA).[8] It is the generator's responsibility to determine if a waste is hazardous and to
manage it in accordance with these regulations.[9]

Logical Workflow for Isopropylcyclopentane
Disposal
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Segregate and Store in a Labeled, Sealed Container

Y

Store in a Cool, Well-Ventilated Area Away from Ignition Sources
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Caption: Isopropylcyclopentane Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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